Cas no 166959-35-9 (4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene)
4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-chloro-1-(2-methoxyethoxy)benzene
- GCTBJNZZUCBCDJ-UHFFFAOYSA-N
- AM87746
- methoxyethyl 4-bromo-2-chlorophenyl ether
- 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene
-
- Inchi: 1S/C9H10BrClO2/c1-12-4-5-13-9-3-2-7(10)6-8(9)11/h2-3,6H,4-5H2,1H3
- InChI Key: GCTBJNZZUCBCDJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)OCCOC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 146
- XLogP3: 3.6
- Topological Polar Surface Area: 18.5
4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B011489-250mg |
4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene |
166959-35-9 | 250mg |
$ 290.00 | 2022-06-07 | ||
| TRC | B011489-500mg |
4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene |
166959-35-9 | 500mg |
$ 485.00 | 2022-06-07 |
4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene
Chemical Profile of 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene (CAS No. 166959-35-9)
4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene, identified by its Chemical Abstracts Service (CAS) number 166959-35-9, is a specialized aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, featuring a benzene core substituted with bromine, chlorine, and an ethoxy group, presents a unique structural framework that makes it a valuable intermediate in the development of various bioactive molecules. The presence of both bromine and chlorine atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These attributes have positioned 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene as a key building block in the synthesis of more complex pharmacophores.
The utility of 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene extends beyond its role as a mere intermediate; it has been explored in the development of novel therapeutic agents targeting diverse biological pathways. Recent studies have highlighted its potential in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism. For instance, researchers have utilized this compound to construct derivatives that modulate the activity of poly(ADP-ribose) polymerase (PARP) enzymes, which play a crucial role in DNA repair and are implicated in various cancers. The methoxyethoxy side chain provides a hydrophilic moiety that can enhance solubility and bioavailability, making it an attractive scaffold for drug design.
In addition to its applications in oncology research, 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene has been investigated for its antimicrobial properties. The combination of bromine and chlorine substituents on the aromatic ring imparts electrophilic characteristics that can interact with microbial cell membranes or essential biomolecules. Preliminary studies have demonstrated that certain derivatives of this compound exhibit promising activity against Gram-negative bacteria, including strains resistant to conventional antibiotics. This finding underscores the importance of exploring structurally diverse compounds like 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene in the fight against antibiotic-resistant pathogens.
The synthesis of 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene involves multi-step organic reactions that highlight its synthetic versatility. One common synthetic route begins with the bromination and chlorination of a halogenated benzene derivative followed by nucleophilic substitution with ethylene oxide to introduce the methoxyethoxy group. This method leverages well-established reaction protocols while showcasing the compound's compatibility with various synthetic transformations. The intermediates generated during this process can be further modified to produce a wide array of substituted benzenes, making 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene a versatile platform for medicinal chemists.
Advances in computational chemistry have also played a pivotal role in optimizing the synthesis and applications of 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene. Molecular modeling studies have been employed to predict the binding modes of this compound with target proteins, aiding in the rational design of more potent and selective inhibitors. Furthermore, density functional theory (DFT) calculations have provided insights into the electronic properties of the benzene ring and its substituents, which are critical for understanding reactivity and metabolic stability. These computational approaches have not only accelerated the discovery process but also enhanced our mechanistic understanding of how this compound interacts with biological systems.
The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene. Catalytic methods that minimize waste and energy consumption are being developed to align with environmentally conscious practices. For example, transition metal-catalyzed cross-coupling reactions offer efficient pathways for introducing bromine and chlorine atoms without excessive byproduct formation. Additionally, solvent-free or solvent-efficient protocols are being optimized to reduce the environmental footprint of large-scale production processes.
Future directions in the study of 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene may include exploring its potential as an agrochemical intermediate or in material science applications. The structural features that make it valuable in drug discovery could also be leveraged for developing novel pesticides or specialty chemicals with unique properties. As our understanding of molecular interactions continues to evolve, compounds like 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene will remain at the forefront of innovation across multiple scientific disciplines.
In conclusion, 4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene (CAS No. 166959-35-9) is a multifaceted compound with significant implications in pharmaceutical research and organic synthesis. Its unique structural features enable diverse applications, from developing anticancer agents to combating microbial infections. With ongoing advancements in synthetic methodologies and computational chemistry, this compound continues to be a valuable asset for scientists seeking innovative solutions to complex biological challenges.
166959-35-9 (4-Bromo-2-chloro-1-(2-methoxyethoxy)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)